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Compound of Interest

Compound Name: 10-Formyl Folic Acid-d4

CAS No.: 461426-41-5

Cat. No.: B584502

Get Quote

Executive Summary & Core Directive
10-Formyl Folic Acid-d4 is a stable isotope-labeled internal standard (SIL-IS) used primarily in

LC-MS/MS bioanalysis.[1] It is NOT radioactive. The deuterium labeling (d4) alters the mass

but does not impart radiological hazards.[2]

The Golden Rule of Disposal: For sub-gram quantities of this standard, the solvent dictates the

disposal stream. The 10-Formyl Folic Acid-d4 molecule itself poses negligible toxicity

compared to the organic matrices (Methanol, Acetonitrile, DMSO) it is dissolved in.

Immediate Action Plan:

Solids: Dispose of as Non-Hazardous Chemical Waste (unless mixed with hazardous

excipients).[1][2]

Liquids: Segregate based on the solvent's flashpoint and toxicity (e.g., Flammable Solvents).

[2]
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Stability Warning: This compound is highly light-sensitive and unstable in acidic pH.[1][2]

Waste containers containing high concentrations must be amber-glass or foil-wrapped to

prevent uncontrolled degradation into unknown pteridine byproducts.[1][2]

Chemical Profile & Hazard Assessment
To validate your disposal choice, you must understand the physicochemical behavior of the

analyte.[2]

Property Specification Operational Implication

Compound Name 10-Formyl Folic Acid-d4
Deuterated internal standard.

[1]

Radioactivity None
Do not place in radioactive

waste streams.[1][2]

Stability Light Sensitive, Thermolabile

Degradation yields p-

aminobenzoylglutamate

derivatives.[1][2]

pH Sensitivity Unstable in Acid (< pH 5)

Rapidly deformylates to Folic

Acid or 5,10-Methenyl forms.

[1][2]

RCRA Status (US) Not P-Listed or U-Listed
Not classified as "Acutely

Hazardous" by EPA.[1][2]

Primary Hazard Low (Irritant)
Treat as general chemical

hygiene concern.[1][2]

Waste Stream Decision Matrix
The following logic ensures you select the correct waste stream, minimizing cost and regulatory

risk.
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Start: Identify Waste Form

Physical State?

Solid (Powder/Vial) Liquid (Solution)

Is Vial Empty? Identify Solvent

Glass Disposal/Sharps
(Triple Rinse First)

Yes (Trace <3%)

Solid Chemical Waste
(Non-Hazardous)

No (Expired Stock)

Organic (MeOH, ACN, DMSO) Aqueous (Buffer/Water)

Flammable Waste Stream
(High BTU)

Aqueous Waste Stream
(Check pH)

Click to download full resolution via product page

Figure 1: Decision Logic for 10-Formyl Folic Acid-d4 Disposal.[1] Blue nodes indicate

aqueous paths; Red indicates hazardous/organic paths.[1][2]

Detailed Disposal Protocols
Protocol A: Disposal of Expired Solid Stock
Scenario: You have a vial of 10-Formyl Folic Acid-d4 (e.g., 1 mg) that has degraded or

expired.[1]

Do Not Dissolve: There is no need to dissolve the solid to dispose of it.[1][2] Adding solvent

increases the waste volume and hazard class.[2]
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Secondary Containment: Place the original vial inside a clear, sealable plastic bag (Zip-lock).

This contains any potential breakage.[1][2]

Labeling: Apply a hazardous waste label.

Constituents: "10-Formyl Folic Acid-d4 (Solid)."[1][2]

Hazard:[1] "Irritant" (unless mixed with other hazards).[1][2]

Stream: Place in the Solid Chemical Waste drum.

Protocol B: Disposal of Liquid Solutions (Stock & LC-MS
Effluent)
Scenario: You have leftover stock solution (e.g., in DMSO or Methanol) or LC-MS waste

containing trace standards.[1]

Identify the Solvent:

Methanol/Acetonitrile: Classify as Ignitable Waste (D001).[1][2][3][4]

DMSO: Classify as Solvent Waste (often non-regulated by DOT, but regulated by local

sewer codes).[1][2]

Acidic Buffers (Formic Acid > 0.1%): Classify as Corrosive (D002) if pH ≤ 2.[1][2]

Segregation: Pour into the appropriate carboy (e.g., "Halogenated" vs. "Non-Halogenated").

Note: 10-Formyl Folic Acid-d4 does not contain halogens (Cl, Br, F) in its core structure,

but the "d4" is deuterium.[1] It goes into Non-Halogenated waste unless the solvent (e.g.,

Dichloromethane) dictates otherwise.[2]

Light Protection: If the waste container is clear glass, wrap it in foil or store it in a closed

cabinet.[1][2]

Scientific Rationale: 10-Formyl Folic Acid photo-degrades into pteridines.[1][2] While

usually harmless, generating unknown precipitates in waste drums can complicate

downstream incineration profiling.[1][2]
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Protocol C: Empty Vials (The "P-List" Check)
Scenario: You have used the standard and the vial appears empty.

Regulatory Check: 10-Formyl Folic Acid is not on the EPA P-List (acutely toxic).[1][2]

Therefore, the container is "RCRA Empty" if:

All wastes have been removed using standard practices (pouring/pipetting).[1][2]

Less than 3% of the weight remains.[1][2]

Procedure:

Triple rinse the vial with a compatible solvent (e.g., Methanol).[2]

Pour rinsate into the Flammable Liquid Waste container.

Deface the label on the vial.[2]

Dispose of the glass vial in the Glass/Sharps bin.

Spill Response & Decontamination[1][2]
In the event of a spill (solid powder or high-concentration stock), follow this workflow to prevent

tracking and cross-contamination.

1. Assess Volume
(<100mg = Minor)

2. Don PPE
(Nitrile, Lab Coat, Safety Glasses)

3. Containment
(Damp Paper Towel)

4. Decontaminate
(Soap/Water or 10% Bleach)

5. Dispose Materials
(Solid Waste Bin)

Click to download full resolution via product page

Figure 2: Minor Spill Response Workflow for 10-Formyl Folic Acid-d4.

Decontamination Chemistry: Folic acid derivatives are soluble in dilute alkali.[1][2][5]

Recommended Cleaner: Aqueous Sodium Carbonate (Na2CO3) or simple soap and water.

[1][2]
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Avoid: Strong acids, which may cause precipitation of degradation products that are harder

to clean.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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